![molecular formula C8H7BrN2 B2722877 3-Bromo-6-methylpyrazolo[1,5-a]pyridine CAS No. 1824301-67-8](/img/structure/B2722877.png)
3-Bromo-6-methylpyrazolo[1,5-a]pyridine
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Overview
Description
3-Bromo-6-methylpyrazolo[1,5-a]pyridine is a chemical compound with the CAS Number: 1824301-67-8 . It has a molecular weight of 211.06 and its molecular formula is C8H7BrN2 . It is typically stored at room temperature .
Synthesis Analysis
The synthesis of pyrazolo[1,5-a]pyrimidines, a similar class of compounds, has been achieved through a trifluoracetic acid catalysed condensation of a group of 5-aminopyrazoles and a group of alpha-oxoketene dithioacetals . Other methods include the use of Grignard reagents , mechanochemically activated magnesium , and nickel-catalyzed reductive coupling .Molecular Structure Analysis
The molecular structure of this compound consists of a pyrazolo[1,5-a]pyridine core with a bromine atom at the 3-position and a methyl group at the 6-position .Scientific Research Applications
Synthesis of Heterocyclic Compounds
3-Bromo-6-methylpyrazolo[1,5-a]pyridine plays a crucial role in the synthesis of various heterocyclic compounds. It serves as a key intermediate in creating pyrazolo[1,5-a]pyrimidines, pyrazolo[5,1-c]triazines, thieno[2,3-b]pyridines, and polysubstituted pyridines. These compounds have garnered interest due to their antitrypanosomal activity and potential pharmaceutical applications. The synthesis involves reactions with appropriate heterocyclic amines, diazonium salts, and active methylene compounds, yielding a diverse range of compounds with significant biochemical relevance (Abdelriheem, Zaki, & Abdelhamid, 2017).
Electrophilic Substitution Reactions
The compound is also subject to various electrophilic substitution reactions, including bromination, nitration, nitrosation, and acylation. These reactions predominantly occur at the C-3 position, leading to the formation of derivatives that are pivotal for further chemical transformations and studies. The exploration of these reactions contributes to a deeper understanding of the chemical behavior of pyrazolo[1,5-a]pyridine derivatives and their potential applications in medicinal chemistry (Brown & McGeary, 1994).
Anticancer and Antiviral Research
Research into this compound derivatives has shown promising results in the field of anticancer and antiviral therapies. Specific derivatives have demonstrated significant cytotoxic activity against various human tumor cell lines, including breast, liver, and colon carcinoma cell lines. These findings highlight the potential of pyrazolo[1,5-a]pyridine derivatives as lead compounds in the development of new anticancer agents. Additionally, certain compounds exhibit potent antiviral properties, further underscoring the versatility and therapeutic potential of these heterocyclic compounds (Metwally & Deeb, 2018).
Safety and Hazards
The safety information for 3-Bromo-6-methylpyrazolo[1,5-a]pyridine indicates that it may cause skin irritation, serious eye irritation, allergic skin reaction, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
Properties
IUPAC Name |
3-bromo-6-methylpyrazolo[1,5-a]pyridine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2/c1-6-2-3-8-7(9)4-10-11(8)5-6/h2-5H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUQBHRPPPWMKIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=C(C=N2)Br)C=C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.06 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1824301-67-8 |
Source
|
Record name | 3-bromo-6-methylpyrazolo[1,5-a]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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